We present a comprehensive review of nonlinear optics and photonics of two ordered phases of liquid crystals, namely, Cholesteric and Blue-phase liquid crystals that exhibit 1- and 3-D photonic crystalline properties. We delve into the ultrafast individual molecular electronic nonlinearity as well as crystalline non-electronic nonlinearities arising from laser induced electrostriction, thermal-, density- and order parameter changes, director axis reorientation and lattice distortion. Emphasis is placed on exploring the unique advantages associated with their liquid crystalline and photonic crystal properties. Exemplary feasibilities demonstration of all-optical passive eye/sensor protection, femtoseconds and picoseconds pulse modulations, lasing actions, aberration-free optical phase conjugation and all-optical image processing and holographic recording are presented along with a critical review and comparison with their nematic counterparts and other electro-optical or nonlinear optical materials.

Refraction of light at a boundary between an isotropic dielectric and an optically anisotropic material – liquid crystalline or metamaterial – is elaborated, especially the dependence on the angle between the anisotropic material birefringence optical axis and the material surface. Different regimes of negative and positive refraction are shown, caused by the liquid-crystalline optical response or potential negative-positive anisotropic metamaterial, identifying distinct regimes of refraction and reflection. The theoretical analysis is verified with finite-difference time-domain simulations and presented in the context of selected related literature. More broadly, this work is a contribution towards developing and understanding anisotropic liquid crystal-type soft metamaterials to achieve novel photonic phenomena based on optical anisotropy.

This review presents the main results that were achieved over the past decade in the new field of liquid-crystal micro-photonics. After a general introduction to some aspects of state-of-the-art micro-photonics technologies, nematic colloids are discussed in terms of their self-assembly and photonic properties. Liquid-crystal lasers, based on spatially periodic, liquid-crystal phases, are reviewed, and microlasers based on liquid-crystal microdroplets are presented and discussed. We show that optical microfibres can be self-grown in water/liquid-crystal dispersions and present their waveguiding and lasing properties. The review concludes with a discussion of the resonant transfer of light across different liquid-crystal micro-objects and presents the ultra-fast optical Kerr and STED effects in bulk nematic liquid crystals.

We present a brief review on the effect of phase transitions on liquid crystal colloids. The paper focuses on the evolution of dipolar, quadrupolar and boojum colloids and the ensuing elastic distortions of the director field across phase transitions between various phases, including N, SmA, SmC and N*. The role of pre-transitional and post-transitional elasticity on the resulting defect structure is discussed. Our review includes the results of structural transitions of two-dimensional colloidal assemblies due to the transformation of the defects across the phase transitions. Finally, we discuss some future perspectives on further studies.

In recent years, dispersion of nanomaterials in liquid crystal media has attracted a great deal of attention for their applications in various fields and basic understanding. In this regard, nanocomposites of ferroelectric liquid crystals hold a great promise for technological advancement in displays, sensors, development of hybrid materials for optical applications and others. With the emphasis on the properties of ferroelectric liquid crystals, this paper presents a summarizing overview with critical comments on the progress made in last one decade in understanding the influence of nanoparticles on the ferroelectric liquid crystals. The dispersion of nanoparticles in liquid crystal (host material) significantly influences its properties, thereby making the dispersed material more promising for potential applications.

Hydrogen bonding plays an important role in building the super-structures in chemical and biological systems because of its specificity and directionality. In this context, significant works have been conducted recently to study the role of hydrogen bonding interactions in the formation and/or stabilization of mesophases. Also, this flexible and active non-covalent interaction has been widely utilized in other fields such as self-assembly, crystal engineering, polymer chemistry and nanotechnology. However, hydrogen bond interactions have emerged in recent years as a tunable supramolecular synthetic method with adjustable phases and properties in the design of efficient liquid crystalline materials. The present critical review describes the preparation of various pyridine-based heterodimeric hydrogen bonded mesogenic complexes, which were reported over the last 10 years and are mainly made of calamitic, bent, discotic and polymers. Also, it covers the structure, mesophase stability, role of various terminal/ lateral substituents, and future perspectives of these complexes.

With growth of interest in functional materials possessing highly organized and well-defined nanostructures, lyotropic mesophases have received much attention. Amphiphiles and chromogens can spontaneously construct ordered lyotropic liquid crystal (LLC) and lyotropic chromonic liquid crystal phases in both organic and inorganic solvents. The combined properties of self-organization with facile orientation and intriguing optical adjustments grant lyotropic mesophases with many potential applications, including use in coatable polarizers, micropatterned films, soft actuators, biomimetic chirophotonic crystals, and energy harvesting devices. In this review, we discuss the general concept of self-assembled lyotropic mesophases and their corresponding structural evolutions in aqueous and non-aqueous systems. Recent research progress in the investigations of polymer-stabilized LLC is also discussed.

Electric field-induced patterns in liquid crystals have been observed and studied for about 50 years. During this time, a great variety of structures, detected under different conditions, have been described; theoretical descriptions were also developed parallel with the experiments and a huge number of papers have been published. The non-vanishing interest in the topic is due to several factors. First, most experimentalists working with new (or even well-known) liquid crystals apply sooner or later an electric field for different purposes and, as a response, often (maybe undesirably or unexpectedly) have to face with emergence of patterns. Second, understanding the complexity of the formation mechanism of regular patterns in a viscous, anisotropic fluid is an extremely challenging theoretical task. Third, specialists in display fabrication or in other applications are also interested in the results; either to make use of them or in order to avoid field-induced patterns. In this review, we attempt to provide a systematic overview of the large amount of published results, focusing on recent achievements, about the three main types of electric field-induced patterns: transient patterns during the Freedericksz transition, flexoelectric domains and electroconvection. As a result of different instability mechanisms, a variety of pattern morphologies may arise. We address the physical background of the mechanisms, specify the conditions under which they may become effective, discuss the characteristics of the patterns, and summarize the possibilities of morphological transitions induced by frequency, voltage or temperature variations. Special emphasis is given to certain topics, which recently have gained enhanced interest from experimental as well as theoretical point of view, like driving with ultra-low frequencies or non-sinusoidal (superposed) waveforms, and the dynamics of defects and embedded colloidal particles. Assisting newcomers to the field, we also mention some, yet unresolved, problems, which may need further experimental and/or theoretical studies.

Dendritic polymers are artificial compounds with a unique, repeatedly branched structure inspired by the respective patterns, encountered in trees. They are recognized as the fourth major macromolecular architectural class next to linear, cross linked and branched polymers. Regarding the formation of liquid crystalline phases, they follow the same rules as all the other categories. Suitable chemical functionalization induces segregation. Secondary interactions, in the form of hydrogen bonds in particular, also play a crucial role in mesophase formation by regulating polarity fluctuations and other properties such as rigidity. As a consequence, there are some cases where liquid crystallinity is attributed exclusively to the presence of hydrogen bonding networks, whereas in many more examples mesophase formation is induced mainly due to these interactions. A survey of intra and intermolecular bond influence on the liquid crystalline character of dendritic polymers is presented. The review also covers some examples of supramolecular assemblies exhibiting architecture or incorporating elements reminiscent of trees which cannot be classified as dendritic polymers where segregation resulting by hydrogen bonding is governed by the same principles. In parallel, a description of the various mesophases observed in correlation to different hydrogen bonding patterns is included, and some general conclusions and rules are suggested.

AbstractTopological line defects are ubiquitous in nature and appear at all physical scales, including in condensed matter systems, nuclear physics, and cosmology. Particularly useful systems to study line defects are nematic liquid crystals (LCs), where they describe singular or nonsingular frustrations in orientational order and are referred to as disclinations. In nematic LCs, line defects could be relatively simply created, manipulated, and observed. We consider cases where disclinations are stabilized either topologically in plane-parallel confinements or by chirality. In the former case, we report on studies in which defect core transformations are investigated, the intriguing dynamics of ½ strength disclinations in LCs exhibiting negative dielectric anisotropy, and stabilization and manipulation of assemblies of defects. For the case of chiral nematics, we consider nanoparticle-driven stabilization of defect lattices. The resulting line defect assemblies could pave the way to several applications in photonics, sensitive detectors, information storage devices. These excitations, moreover, have numerous analogs in other branches of physics. Studying their universal properties in nematics could deepen understanding of several phenomena, which are still unresolved at the fundamental level.